![molecular formula C19H18N4O5S B2371290 6-acetyl-2-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 1170648-67-5](/img/structure/B2371290.png)
6-acetyl-2-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-acetyl-2-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N4O5S and its molecular weight is 414.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Researchers have explored the synthesis of related compounds and their potential antimicrobial activities. For instance, Abdel-rahman, Bakhite, and Al-Taifi (2002) studied the synthesis of new pyridothienopyrimidines and their antimicrobial activities, indicating the potential of such compounds in fighting microbial infections (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Antimicrobial Screening
- Another study by Bakhite, Abdel-rahman, and Al-Taifi (2004) focused on synthesizing and screening new pyridothienotriazines for antimicrobial activities, further highlighting the potential medical applications of these compounds (Bakhite, Abdel-rahman, & Al-Taifi, 2004).
Pharmacological Activity Exploration
- Zaki, Radwan, and El-Dean (2017) researched the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, aiming to investigate their pharmacological activities in the future (Zaki, Radwan, & El-Dean, 2017).
Efficient Synthesis Approaches
- Ahmed, Ameen, and Abdel-latif (2006) described an efficient synthetic approach to pyrido[4′, 3′: 4]thieno[2,3-d]pyrimidines, demonstrating the versatility of such compounds in chemical synthesis (Ahmed, Ameen, & Abdel-latif, 2006).
Antimycobacterial Lead Development
- Samala et al. (2014) focused on developing novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide based inhibitors for Mycobacterium tuberculosis, showcasing the therapeutic potential of these compounds in treating tuberculosis (Samala et al., 2014).
Mechanism of Action
Target of Action
It is related to a compound known as 4-methoxyphenyl 6-acetyl-2-oxobenzo[d]oxazole-3(2h)-carboxylate
Mode of Action
It may be related to the compound 4-methoxyphenyl 6-acetyl-2-oxobenzo[d]oxazole-3(2H)-carboxylate , but the exact interaction with its targets and the resulting changes are not specified
Biochemical Pathways
It may have a connection with the compound 4-methoxyphenyl 6-acetyl-2-oxobenzo[d]oxazole-3(2H)-carboxylate , but the downstream effects are not detailed. More research is needed to summarize the affected pathways and their downstream effects.
Result of Action
It may be related to the compound 4-methoxyphenyl 6-acetyl-2-oxobenzo[d]oxazole-3(2H)-carboxylate , but the exact effects are not described. More research is needed to describe the molecular and cellular effects of the compound’s action.
Properties
IUPAC Name |
6-acetyl-2-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O5S/c1-10(24)22-7-6-11-14(8-22)29-18(16(11)17(20)26)21-15(25)9-23-12-4-2-3-5-13(12)28-19(23)27/h2-5H,6-9H2,1H3,(H2,20,26)(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZPVZQMGSRIDZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CN3C4=CC=CC=C4OC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.